Cas no 13505-06-1 (4-Nitropyridin-3-ol)

4-Nitropyridin-3-ol structure
4-Nitropyridin-3-ol structure
Product Name:4-Nitropyridin-3-ol
CAS No:13505-06-1
MF:C5H4N2O3
MW:140.09686088562
MDL:MFCD04114231
CID:135725
PubChem ID:2762911
Update Time:2025-08-05

4-Nitropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Nitropyridin-3-ol
    • 3-HYDROXY-4-NITROPYRIDINE
    • 3-Pyridinol, 4-nitro-
    • 4-Nitro-pyridin-3-ol
    • 4-NITRO-3-PYRIDINOL
    • 4-nitro-3-hydroxypyridine
    • 3-Pyridinol,4-nitro-(8CI)
    • 3-Hydroxy-4-nitropyridine97%
    • 3-HYDROXY-4-NITROPYRIDINE 97%
    • 3-Hydroxy-4-nitropyridine,
    • VP14540
    • RP01230
    • ST2411585
    • AB0035530
    • X9895
    • 590H906
    • A806874
    • SY007427
    • W-205456
    • SCHEMBL488895
    • CS-W006859
    • DTXSID10376566
    • DS-1623
    • 13505-06-1
    • FT-0600154
    • MFCD04114231
    • AKOS006292926
    • AMY17752
    • DB-006458
    • MDL: MFCD04114231
    • Inchi: 1S/C5H4N2O3/c8-5-3-6-2-1-4(5)7(9)10/h1-3,8H
    • InChI Key: BVXHEFWTMMZHDG-UHFFFAOYSA-N
    • SMILES: OC1C=NC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 140.02200
  • Monoisotopic Mass: 140.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.507
  • Melting Point: No data available
  • Boiling Point: 351.8℃ at 760 mmHg
  • Flash Point: 166.6°C
  • Refractive Index: 1.623
  • PSA: 78.94000
  • LogP: 1.21860

4-Nitropyridin-3-ol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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